3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide
Description
Scientific Research Applications
Cancer Research
The compound has potential applications in cancer research due to its structural similarity to chalcones, which are known for their anticancer properties . Researchers can explore its efficacy in inhibiting tumor growth and metastasis. The compound’s ability to be modified could lead to the development of new anticancer drugs with improved potency and reduced side effects.
Environmental Remediation
This compound could be utilized in the development of sorbents for environmental remediation . Its chemical structure may allow it to bind with heavy metals and radionuclides, aiding in the removal of these contaminants from water sources. This application is crucial for areas affected by industrial pollution or nuclear accidents.
Nanotechnology
In nanotechnology, the compound could be used to create novel nanostructures with specific properties . These structures could have applications in electronics, photonics, or as carriers for drug delivery systems. The compound’s versatility in forming different molecular geometries makes it a candidate for constructing complex nano-architectures.
Neuroscience
The compound’s interaction with various neurotransmitter systems could be investigated for potential applications in neuroscience . It could serve as a lead compound for the development of new medications to treat neurological disorders such as Alzheimer’s disease, Parkinson’s disease, or depression.
Material Science
In material science, the compound’s unique molecular structure could be exploited to synthesize new polymers or coatings with desirable physical and chemical properties . These materials could be used in a variety of industries, including automotive, aerospace, and consumer electronics.
Pharmacology
Pharmacological studies could explore the compound’s bioactivity profile for potential therapeutic applications . Its interaction with various biological targets could lead to the discovery of new drugs for treating a range of diseases, from inflammatory conditions to metabolic disorders.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-1-phenylpyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4/c1-30-20-12-10-18(11-13-20)26-25(29)21-16-28(19-7-5-4-6-8-19)27-24(21)17-9-14-22(31-2)23(15-17)32-3/h4-16H,1-3H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MERKMHNWKMNSAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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